Cas no 50823-87-5 (4-Methoxy-3-(trifluoromethyl)benzaldehyde)

• Product Name: 4-Methoxy-3-(trifluoromethyl)benzaldehyde
• CAS No: 50823-87-5
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD01091012
• CID: 89599
• PubChem ID: 2775291
• Update Time: 2025-04-18

4-Methoxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-(trifluoromethyl)benzaldehyde
• 3-(trifluoromethyl)-4-methoxybenzaldehyde
• PubChem4247
• 3-trifluoromethyl-p-anisaldehyde
• UMZQFCFPWAFMRL-UHFFFAOYSA-N
• SBB064681
• 4-methoxy-3-trifluoromethylbenzaldehyde
• CM12004
• 3-trifluoromethyl-4-methoxybenzaldehyde
• AS05610
• VZ29313
• AK135963
• Benzaldehyde, 4-methox
• MFCD01091012
• Benzaldehyde, 4-methoxy-3-(trifluoromethyl)-
• AKOS005257705
• CS-0096777
• DTXSID00379501
• A828313
• SCHEMBL512997
• 4-Methoxy-3-trifluoromethyl-benzaldehyde
• FT-0639945
• Z1124187149
• 4-Methoxy-3-(trifluoromethyl)benzaldehyde, AldrichCPR
• EN300-1725384
• PS-8147
• 50823-87-5
• SY102518
• DB-051849
• DTXCID10330527

• MDL： MFCD01091012
• Inchi： 1S/C9H7F3O2/c1-14-8-3-2-6(5-13)4-7(8)9(10,11)12/h2-5H,1H3
• InChI Key： UMZQFCFPWAFMRL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=CC=1OC)(F)F

Computed Properties

• Exact Mass: 204.04000
• Monoisotopic Mass: 204.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.287±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 38-40°C
• Boiling Point: 251.1±40.0 ºC (760 Torr),
• Flash Point: 102.6±22.2 ºC,
• Refractive Index: 1.475
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 26.30000
• LogP: 2.52650
• Solubility: Not determined
• Sensitiveness: Air Sensitive

4-Methoxy-3-(trifluoromethyl)benzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22-43-52
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Air Sensitive. Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes